Cas no 331729-57-8 (Benzoic acid, 5-fluoro-2-(phenylmethoxy)-, phenylmethyl ester)
331729-57-8 structure
Product Name:Benzoic acid, 5-fluoro-2-(phenylmethoxy)-, phenylmethyl ester
CAS No:331729-57-8
MF:C21H17FO3
MW:336.356289625168
CID:1455698
Update Time:2024-08-25
Benzoic acid, 5-fluoro-2-(phenylmethoxy)-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-fluoro-2-(phenylmethoxy)-, phenylmethyl ester
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- Inchi: 1S/C21H17FO3/c22-18-11-12-20(24-14-16-7-3-1-4-8-16)19(13-18)21(23)25-15-17-9-5-2-6-10-17/h1-13H,14-15H2
- InChI Key: BPPMHCSGRHHXSV-UHFFFAOYSA-N
- SMILES: C(OCC1=CC=CC=C1)(=O)C1=CC(F)=CC=C1OCC1=CC=CC=C1
Computed Properties
- Exact Mass: 336.11621
Experimental Properties
- Density: 1.214±0.06 g/cm3(Predicted)
- Boiling Point: 484.2±40.0 °C(Predicted)
- PSA: 35.53
Benzoic acid, 5-fluoro-2-(phenylmethoxy)-, phenylmethyl ester Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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